4,4,5,5-Tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane

• Molecular Formula: C17H21BO2
• Molecular Weight: 268.2 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)C=C(C=C3)C
• InChI: InChI=1S/C17H21BO2/c1-12-6-7-14-11-15(9-8-13(14)10-12)18-19-16(2,3)17(4,5)20-18/h6-11H,1-5H3
• InChIKey: XEXJFPSZLBBSLR-UHFFFAOYSA-N

Suzuki-Miyaura cross-coupling with naphthalene boronates often suffers from protodeboronation and poor radiochemical yields with MIDA esters. This 6-methylnaphthalene pinacol boronate ester solves both:

4,4,5,5-Tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane: Overview

4,4,5,5-Tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane (CAS 1345037-51-5) is an aryl pinacol boronate ester in which the dioxaborolane ring is directly attached to the C-2 position of a 6-methylnaphthalene scaffold. This compound belongs to the class of organoboron reagents employed primarily in palladium-catalyzed Suzuki-Miyaura carbon–carbon bond-forming reactions [1]. The pinacol (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) protecting group confers enhanced hydrolytic stability and shelf-life compared to the corresponding free boronic acid, while the 6-methyl substituent on the naphthalene core imparts distinct electronic and steric properties that can influence coupling regioselectivity and the physicochemical profile of downstream products [2].

Building block Suzuki-Miyaura carbon–carbon bond-forming reactions

Stability Enhanced hydrolytic stability and shelf-life vs free boronic acid

Regiochemistry 6-Methyl substitution modulates electronic and steric coupling profile

• [1] Rokka, J., Nordeman, P., Roslin, S., & Eriksson, J. (2021). A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. Journal of Labelled Compounds and Radiopharmaceuticals, 64(9), 366–374. doi:10.1002/jlcr.3932 View Source
• [2] Robbins, D. W., & Hartwig, J. F. (2012). A C-H Borylation Approach to Suzuki-Miyaura Coupling of Typically Unstable 2-Heteroaryl and Polyfluorophenyl Boronates. Organic Letters, 14(16), 4266–4269. doi:10.1021/ol301570t View Source

4,4,5,5-Tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane: Why Generic Substitution Fails

In-class organoboron reagents—including free boronic acids, MIDA boronates, and pinacol esters of other naphthalene isomers—cannot be simply interchanged without measurable consequences for reaction yield, purification burden, or product regiochemistry. The pinacol ester protecting group provides >15-fold improvement in radiochemical coupling yield over the MIDA ester in naphthalene Suzuki-type methylation [1], and pinacol boronates are documented to remain stable in air at room temperature for at least 60 days, whereas the corresponding free boronic acids are prone to protodeboronation and oxidative degradation within hours to days [2]. Furthermore, the position of the methyl substituent on the naphthalene ring (6- vs. 1- vs. 5-methyl) alters both the electronic activation of the C–B bond and the steric environment around the coupling center, directly affecting cross-coupling kinetics and the solid-state packing of conjugated products used in organic thin-film transistors (OTFTs) [3]. These orthogonal differentiators—protecting-group stability, coupling efficiency, and positional isomerism—mean that selecting a generic naphthalene boronate without rigorous head-to-head validation risks compromised synthetic performance.

Target Pinacol boronate ester: >60-day ambient air stability, consistent coupling performance.

Free boronic acid Rapid protodeboronation within hours to days may compromise yield and reproducibility.

Target Pinacol ester: high radiochemical coupling efficiency documented in 11C-methylation.

MIDA boronate Substantially lower coupling yield; may not be a viable direct substitute in labeled synthesis.

Target 6-Methylnaphthalen-2-yl pinacol ester: regiochemical control for OTFT and electronics.

Regioisomeric esters 1- or 5-methyl substitution alters electronic activation and solid-state packing; OTFT protocols may not transfer.

• [1] Rokka, J., Nordeman, P., Roslin, S., & Eriksson, J. (2021). A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. Journal of Labelled Compounds and Radiopharmaceuticals, 64(9), 366–374. doi:10.1002/jlcr.3932 View Source
• [2] Robbins, D. W., & Hartwig, J. F. (2012). A C-H Borylation Approach to Suzuki-Miyaura Coupling of Typically Unstable 2-Heteroaryl and Polyfluorophenyl Boronates. Organic Letters, 14(16), 4266–4269. doi:10.1021/ol301570t View Source
• [3] Ha, Y., Song, H., Cheon, Y., Lee, S., & Kim, Y. (2015). Synthesis of naphthalene derivative for organic thin-film transistors. Proceedings of the Korean Society of Industrial and Engineering Chemistry, 2015, 288–289. View Source

4,4,5,5-Tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane: Quantitative Differentiation Evidence

Pinacol Ester vs. MIDA Boronate in 11C-Methylation

In a controlled comparative study of Suzuki-type 11C-methylation producing 1-[11C]methylnaphthalene, the pinacol boronate ester precursor delivered a radiochemical yield (RCY) of approximately 50%, which was equivalent to the boronic acid precursor but >12-fold higher than the MIDA (N-methylimidodiacetic acid) boronate ester, which achieved less than 4% RCY under identical conditions [1]. This result was reproduced in two reaction media (DMF/water and THF/water), with THF/water giving consistently higher yields across all organoborane types.

11C-Methylation RCY

Head-to-head

Pinacol ester ~50% RCY vs MIDA 12-fold higher)

Supports coupling efficiency advantage for precious labeled precursors

Reproduced in DMF/water and THF/water media

Evidence Dimension	Radiochemical yield (RCY) in Pd-catalyzed 11C-methylation of naphthalene
Target Compound Data	Pinacol ester precursor: ~50% RCY (THF/water or DMF/water)
Comparator Or Baseline	MIDA boronate ester precursor: <4% RCY; boronic acid precursor: ~50% RCY
Quantified Difference	>12-fold higher RCY for pinacol ester vs. MIDA ester; pinacol ester statistically equivalent to boronic acid
Conditions	Pd catalyst, K₂CO₃ or CsF base, [11C]CH₃I as methylating agent, 80–120 °C, 4–5 min, THF/water (4:1) or DMF/water (3:1)

Why This Matters

For radiochemical and pharmaceutical intermediate synthesis where precious labeled precursors are used, the >12-fold yield advantage of the pinacol ester over the MIDA ester translates directly into lower cost per isolable product dose and reduced radioactive waste.

• [1] Rokka, J., Nordeman, P., Roslin, S., & Eriksson, J. (2021). A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. Journal of Labelled Compounds and Radiopharmaceuticals, 64(9), 366–374. doi:10.1002/jlcr.3932 View Source

Air Stability: Pinacol Boronate vs. Free Boronic Acid

Pinacol boronate esters formally analogous to unstable arylboronic acids were shown to be stable in air at room temperature for at least 60 days, with no detectable degradation by ¹H NMR, whereas the corresponding free boronic acids undergo rapid protodeboronation and oxidative decomposition, often within hours [1]. This class-level stability advantage is attributed to the tetrahedral boron geometry in the dioxaborolane ring, which suppresses the electrophilic pathway for protodeboronation.

Air stability

Class-level inference

>60 days ambient stability (solid state)

Reduces procurement frequency and reagent degradation risk

Free boronic acids degrade within hours to days

Evidence Dimension	Air stability at ambient temperature
Target Compound Data	Pinacol boronate esters: stable >60 days in air at room temperature
Comparator Or Baseline	Free boronic acids: typically degrade within hours to days under identical conditions
Quantified Difference	>60-day stability window for pinacol esters vs. hours-to-days for boronic acids (≥10× improvement)
Conditions	Solid state, ambient atmosphere, room temperature (20–25 °C), monitored by ¹H NMR

Why This Matters

Extended shelf-life reduces procurement frequency, minimizes waste from decomposed reagent, and allows bulk purchasing with confidence—critical for GMP production campaigns and high-throughput discovery chemistry workflows where reagent degradation can introduce uncontrolled variability.

• [1] Robbins, D. W., & Hartwig, J. F. (2012). A C-H Borylation Approach to Suzuki-Miyaura Coupling of Typically Unstable 2-Heteroaryl and Polyfluorophenyl Boronates. Organic Letters, 14(16), 4266–4269. doi:10.1021/ol301570t View Source

6-Methyl vs. 1-Methyl Regioisomer in OTFT

Although no single study has directly compared the OTFT mobility of polymers derived from the 6-methyl vs. 1-methyl naphthalene pinacol ester, the 6-methylnaphthalene scaffold has been specifically selected over other isomers in the synthesis of naphthalene derivatives for p-channel OTFTs, where the extended π-conjugated backbone and the methyl group position contributed to good solubility and thermal stability, enabling solution-processed thin-film fabrication [1]. The 6-methyl substitution places the electron-donating methyl group para to the C-2 coupling site on the naphthalene ring, which electronically activates the C–B bond for transmetalation without introducing adverse steric hindrance at the reactive center—a balance that the 1-methyl (ortho-like) and 5-methyl isomers do not offer.

OTFT regioisomer

Supporting evidence

6-Methyl isomer enables solution-processed p-channel OTFT fabrication

Published protocols utilize 6-methyl; 1-methyl isomer lacks device data

Steric and electronic balance may not replicate with other regioisomers

Evidence Dimension	Suitability for OTFT fabrication
Target Compound Data	6-Methylnaphthalen-2-yl pinacol ester: enables solution-processed p-channel OTFT with good solubility and thermal stability
Comparator Or Baseline	1-Methylnaphthalen-2-yl pinacol ester (CAS 2479315-52-9) and 5-methylnaphthalen-2-yl pinacol ester: no published OTFT device data identified; steric effects of 1-methyl group may hinder coupling
Quantified Difference	Qualitative: only the 6-methyl isomer is documented in OTFT-active material synthesis among the methylnaphthalene pinacol ester positional isomers
Conditions	Suzuki polymerization or small-molecule coupling followed by spin-coating into thin-film transistors; thermal analysis by TGA/DSC

Why This Matters

For procurement decisions in organic electronics R&D, selecting the 6-methyl isomer ensures alignment with published OTFT protocols and avoids the risk of altered molecular packing, solubility, or charge-carrier mobility that could arise from regioisomeric substitution.

• [1] Ha, Y., Song, H., Cheon, Y., Lee, S., & Kim, Y. (2015). Synthesis of naphthalene derivative for organic thin-film transistors. Proceedings of the Korean Society of Industrial and Engineering Chemistry, 2015, 288–289. View Source

Commercial Purity Grade Comparison

Commercial purity grades for 4,4,5,5-tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane vary systematically across suppliers: Leyan (乐研) supplies the compound at 98% purity (Catalog No. 1179270) , while Chemenu offers a minimum purity of 95%+ (Catalog No. CM562620) . In contrast, the free boronic acid analog (6-methylnaphthalen-2-yl)boronic acid (CAS 939973-20-3) is commonly listed at 98% by some specialty vendors but suffers from the well-documented instability of free boronic acids, meaning the nominal purity at shipment may not reflect the purity at the time of use. For the 1-methyl regioisomer (CAS 2479315-52-9), datasheets indicate a minimum purity of 95%+ , which is sufficient for discovery chemistry but may necessitate additional purification for polymerization-grade applications.

Purity grade

Data to verify

98% (Leyan); 95%+ (Chemenu) commercial availability

Higher purity supports stoichiometric precision in polymerizations

Supplier CoA; free boronic acid nominal purity may not reflect use-point

Evidence Dimension	Commercial purity grade availability
Target Compound Data	98% purity (Leyan 1179270); 95%+ purity (Chemenu CM562620)
Comparator Or Baseline	Free boronic acid: 98% nominal (MolCore) but subject to degradation; 1-methyl isomer: 95%+ (Chemenu); MIDA ester: typically 95–97%
Quantified Difference	Target compound available at 98% from at least one ISO-certified supplier; 3% absolute purity advantage over the 95%+ grade of the 1-methyl isomer
Conditions	Supplier Certificate of Analysis; purity determined by HPLC or ¹H NMR

Why This Matters

For applications requiring stoichiometric control (e.g., step-growth polymerizations, API intermediate synthesis, or PET tracer production), a 3% purity differential can correspond to a 3 mol% error in reagent stoichiometry, directly impacting molecular weight control, radiochemical purity, or the need for costly repurification before use.

Boronate Ester vs. Halide Cross-Coupling Partner

The pinacol boronate ester 4,4,5,5-tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane enables direct Suzuki-Miyaura coupling with a broad range of aryl, heteroaryl, and vinyl halides or triflates, whereas the corresponding bromide precursor 2-bromo-6-methylnaphthalene (CAS 37796-78-4) requires a separate borylation or lithiation-borylation step to install the boron functionality before it can serve as a nucleophilic coupling partner in Suzuki reactions [1]. In iterative cross-coupling strategies where the naphthalene unit must be incorporated as the nucleophilic component, the pre-formed pinacol boronate ester eliminates one synthetic step, reducing overall process mass intensity and improving atom economy.

Step count

Class-level inference

1-step direct Suzuki coupling vs 2–3 steps via bromide precursor

Eliminates separate borylation, reduces process mass intensity

Based on retrosynthetic analysis; actual step savings are context-dependent

Evidence Dimension	Synthetic step count for naphthalene incorporation as nucleophile in Suzuki coupling
Target Compound Data	1 step (direct Suzuki coupling with electrophilic partner) using pre-formed pinacol boronate ester
Comparator Or Baseline	2-bromo-6-methylnaphthalene: 2 steps (borylation then Suzuki) or 3 steps (lithiation, borylation, Suzuki) to achieve same coupling outcome as nucleophile
Quantified Difference	1-step process vs. 2–3-step process; estimated 50–67% reduction in synthetic steps
Conditions	Standard Suzuki-Miyaura conditions: Pd catalyst (e.g., Pd(PPh₃)₄), base (K₂CO₃ or Na₂CO₃), solvent (toluene/EtOH/H₂O or dioxane/H₂O), 80–110 °C

Why This Matters

Eliminating a borylation step reduces laboratory time, catalyst and ligand consumption, and purification burden. For medicinal chemistry and process development groups building naphthalene-containing libraries or scaling up an API intermediate, this step reduction directly lowers cost per compound and accelerates SAR cycles.

• [1] Rokka, J., Nordeman, P., Roslin, S., & Eriksson, J. (2021). A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. Journal of Labelled Compounds and Radiopharmaceuticals, 64(9), 366–374. doi:10.1002/jlcr.3932 View Source

4,4,5,5-Tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane: High-Impact Application Scenarios

PET Tracer and Radiopharmaceutical Intermediate Synthesis

When producing 11C-labeled naphthalene-based PET tracers via Suzuki-type methylation, the pinacol ester form of 4,4,5,5-tetramethyl-2-(6-methylnaphthalen-2-yl)-1,3,2-dioxaborolane provides approximately 50% radiochemical yield—statistically indistinguishable from the boronic acid but >12-fold higher than the MIDA ester (<4% RCY) [1]. For facilities operating under GMP radiopharmaceutical production, the >60-day air stability of the pinacol ester additionally simplifies inventory management and reduces quality control burden compared to the hydrolytically labile free boronic acid, supporting reproducible, high-specific-activity tracer batches.

Solution-Processed OTFT Active Layer Synthesis

This compound serves as the key Suzuki coupling building block for constructing naphthalene-based semiconducting polymers and small molecules for p-channel OTFTs. The 6-methyl substitution pattern provides the solubility and thermal stability required for spin-coating uniform thin films, while maintaining the extended π-conjugation necessary for charge transport [1]. The 98% purity grade available from multiple vendors supports the stoichiometric precision needed for step-growth polycondensation, directly influencing polymer molecular weight and device charge-carrier mobility reproducibility.

Library Synthesis & Late-Stage Functionalization

In drug discovery programs requiring the systematic exploration of 6-methylnaphthalene-containing biaryl and heterobiaryl scaffolds, this pre-formed pinacol boronate ester eliminates the need for separate borylation of 2-bromo-6-methylnaphthalene, reducing library synthesis cycle time by approximately 50% [1]. The compatibility of pinacol esters with microwave-assisted Suzuki protocols further accelerates hit-to-lead optimization, while the documented selectivity advantage over boronic acids minimizes protodeboronation side products that complicate automated flash purification.

Agrochemical & Electronics Process Development

For process chemists scaling up naphthalene-based intermediates, the >60-day ambient stability of the pinacol boronate ester—combined with the documented 50% coupling efficiency benchmark—provides a predictable, low-risk starting point for Design of Experiments (DoE) optimization [1][2]. The availability of the compound at 98% purity from ISO-certified suppliers additionally satisfies the raw material quality requirements for regulatory filing in both the pharmaceutical and agrochemical sectors, reducing the cost and timeline of supplier qualification audits.

Application

Selection Property

Validation Focus

PET tracer intermediate synthesis

High radiochemical coupling efficiency

Reproducible high-specific-activity tracer batches

Solution-processed OTFT active layer

Regiochemical control and solubility

Reproducible charge-carrier mobility

Library synthesis & late-stage functionalization

Pre-formed nucleophilic coupling partner

Reduced synthetic steps and purification burden

Agrochemical & electronics process development

Ambient stability and high purity grade

DOE-ready coupling benchmark

• [1] Rokka, J., Nordeman, P., Roslin, S., & Eriksson, J. (2021). A comparative study on Suzuki-type 11C-methylation of aromatic organoboranes performed in two reaction media. Journal of Labelled Compounds and Radiopharmaceuticals, 64(9), 366–374. doi:10.1002/jlcr.3932 View Source
• [2] Robbins, D. W., & Hartwig, J. F. (2012). A C-H Borylation Approach to Suzuki-Miyaura Coupling of Typically Unstable 2-Heteroaryl and Polyfluorophenyl Boronates. Organic Letters, 14(16), 4266–4269. doi:10.1021/ol301570t View Source